Cas no 92525-07-0 (1H-Pyrazole, 4-bromo-1-methyl-5-(trimethylsilyl)-)

• Product Name: 1H-Pyrazole, 4-bromo-1-methyl-5-(trimethylsilyl)-
• CAS No: 92525-07-0
• MF: C₇H₁₃BrN₂Si
• MW: 233.18102145195
• CID: 4325791
• PubChem ID: 13334053
• Update Time: 2025-05-20

1H-Pyrazole, 4-bromo-1-methyl-5-(trimethylsilyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-bromo-1-methyl-5-(trimethylsilyl)-
• 4-Bromo-1-methyl-5-(trimethylsilyl)-1H-pyraZole
• 92525-07-0
• MFCD34846764

• Inchi： 1S/C7H13BrN2Si/c1-10-7(11(2,3)4)6(8)5-9-10/h5H,1-4H3
• InChI Key： XIBNLNJFXGMMTH-UHFFFAOYSA-N
• SMILES： N1(C)C([Si](C)(C)C)=C(Br)C=N1

Computed Properties

• Exact Mass: 232.00314Da
• Monoisotopic Mass: 232.00314Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8Ų

Additional information on 1H-Pyrazole, 4-bromo-1-methyl-5-(trimethylsilyl)-

Compound CAS No. 92525-07-0: 1H-Pyrazole, 4-bromo-1-methyl-5-(trimethylsilyl)

The compound with CAS No. 92525-07-0, also known as 1H-Pyrazole, 4-bromo-1-methyl-5-(trimethylsilyl), is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring with bromine and trimethylsilyl substituents. The pyrazole moiety, a five-membered aromatic ring containing two nitrogen atoms, serves as a versatile scaffold for various chemical modifications, making it a valuable component in the synthesis of advanced materials and bioactive compounds.

The synthesis of 1H-Pyrazole, 4-bromo-1-methyl-5-(trimethylsilyl) involves a series of carefully optimized reactions, including nucleophilic substitutions and silylation processes. The bromine substituent at the 4-position of the pyrazole ring plays a critical role in directing subsequent reactions, while the trimethylsilyl group at the 5-position provides steric protection and enhances the molecule's stability during synthesis. Recent studies have demonstrated that this compound can act as an effective precursor for the construction of heterocyclic frameworks, which are widely used in drug discovery and materials engineering.

In terms of applications, CAS No. 92525-07-0 has shown promise in several cutting-edge research areas. For instance, its ability to undergo metal-catalyzed cross-coupling reactions has made it an invaluable tool in the synthesis of complex organic molecules. Researchers have also explored its potential as a building block for constructing advanced materials, such as two-dimensional covalent organic frameworks (COFs) and metal-organic frameworks (MOFs). These materials exhibit exceptional properties, including high surface area, tunable pore sizes, and excellent catalytic activity, making them ideal candidates for gas storage, catalysis, and sensing applications.

Recent advancements in computational chemistry have further elucidated the electronic properties of 1H-Pyrazole, 4-bromo-1-methyl-5-(trimethylsilyl). Density functional theory (DFT) calculations have revealed that the bromine substituent significantly influences the molecule's electronic structure by introducing electron-withdrawing effects. This modulation of electronic properties is crucial for applications in optoelectronics and nonlinear optics, where precise control over molecular behavior is essential. Additionally, experimental studies have confirmed that this compound exhibits excellent thermal stability and photostability under ambient conditions, further enhancing its suitability for practical applications.

The integration of silyl groups into organic molecules has been a focal point of recent research efforts due to their unique properties. In the case of CAS No. 92525-07-0, the trimethylsilyl group not only provides steric protection but also introduces silicon-based functionalities that can be exploited in various chemical transformations. For example, silylation reactions can be employed to modify surfaces or create hybrid organic-inorganic materials with tailored properties. These findings underscore the importance of this compound as a versatile building block in modern organic synthesis.

In conclusion, 1H-Pyrazole, 4-bromo-1-methyl-5-(trimethylsilyl) (CAS No. 92525-07-0) represents a significant advancement in the field of organic chemistry. Its unique structure and functional groups make it an invaluable tool for constructing complex molecules and advanced materials with diverse applications across multiple disciplines. As research continues to uncover new synthetic pathways and functionalizations for this compound, its role in driving innovation in science and technology is expected to grow even further.